Cas no 2228262-50-6 (tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate
• CAS No: 2228262-50-6
• MF: C₁₅H₂₀N₄O₃
• MW: 304.344303131104
• CID: 6221004
• PubChem ID: 165828307
• Update Time: 2025-05-23

tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate
• EN300-1891693
• tert-butyl N-[2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenyl]carbamate
• 2228262-50-6

• Inchi： 1S/C15H20N4O3/c1-15(2,3)22-14(20)19-11-7-9(21-4)5-6-10(11)12-8-17-13(16)18-12/h5-8H,1-4H3,(H,19,20)(H3,16,17,18)
• InChI Key： ZKFADTPTEYDFBS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C1=CN=C(N)N1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.15354051g/mol
• Monoisotopic Mass: 304.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Additional information on tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate

tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate (CAS No. 2228262-50-6): A Comprehensive Overview

tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate (CAS No. 2228262-50-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research advancements of this compound.

The chemical structure of tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate is notable for its combination of an imidazole ring and a methoxyphenyl group, both of which are functional groups known for their biological activity. The tert-butyl carbamate moiety adds stability to the molecule, making it an attractive candidate for drug development. The imidazole ring is particularly significant due to its role in various biological processes, including enzyme inhibition and receptor binding.

In terms of synthesis, several methods have been reported in the literature for the preparation of tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate. One common approach involves the reaction of 5-methoxyaniline with tert-butyl chloroformate to form the tert-butyl carbamate intermediate, followed by coupling with 1H-imidazole-2-carbaldehyde to yield the final product. This multi-step synthesis process requires careful control of reaction conditions to ensure high yields and purity.

The biological activity of tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential therapeutic agent for inflammatory diseases. Additionally, it has been found to induce apoptosis in cancer cells through the activation of caspase pathways.

One of the key areas of interest in the pharmaceutical research of tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate is its potential as a lead compound for drug development. Preclinical studies have shown promising results in animal models of various diseases, including rheumatoid arthritis and colorectal cancer. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

The mechanism of action of tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate is not yet fully understood, but several hypotheses have been proposed based on experimental data. One prevailing theory suggests that the compound targets specific enzymes involved in inflammatory pathways, such as COX and LOX enzymes. Another hypothesis focuses on its interaction with cell surface receptors, leading to downstream signaling cascades that modulate cellular responses.

In addition to its therapeutic potential, tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate has also been explored for its use as a chemical probe in basic research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein function and interactions at the molecular level. This application has broad implications for drug discovery and development, as it can help identify novel targets and mechanisms for therapeutic intervention.

The future prospects for tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and formulation strategies. For example, efforts are being made to improve its solubility and bioavailability, which are critical factors for successful drug development. Additionally, combination therapies involving this compound with other drugs are being investigated to enhance therapeutic outcomes.

In conclusion, tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-methoxyphenylcarbamate (CAS No. 2228262-50-6) is a multifaceted compound with significant potential in both basic research and pharmaceutical applications. Its unique chemical structure and biological activity make it an intriguing subject for further investigation, and ongoing studies continue to uncover new insights into its mechanisms and therapeutic uses.